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Compound of Interest

Compound Name: Dihydroaltenuene B

Cat. No.: B1249505

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroaltenuene B is a naturally occurring mycotoxin belonging to the dibenzopyranone
class of compounds. Initially isolated from fungi of the Alternaria genus, its chemical structure
was later revised based on spectroscopic and synthetic evidence. This guide provides a
comprehensive overview of the chemical structure, properties, and known biological activities
of Dihydroaltenuene B, with a focus on its role as a mushroom tyrosinase inhibitor. Detailed
experimental protocols and data are presented to support further research and development.

Chemical Structure and Properties

Dihydroaltenuene B is a polyketide-derived metabolite with a complex stereochemistry. The
correct structure was established through total synthesis and spectroscopic analysis.

Chemical Structure:

The IUPAC name for Dihydroaltenuene B is (2S,3S,4aS,10bR)-2,3,7-trihydroxy-9-methoxy-
4a-methyl-2,3,4,10b-tetrahydro-1H-benzo[c]chromen-6-one. The chemical structure is depicted
below:
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Starting Material

Altenuene

React%n Step

Hydrogenation
(Hz2, Pd/C, Ethyl Acetate)

Final %roduct

Dihydroaltenuene B
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Preparation

Dihydroaltenuene B Solution

(various concentrations) L-DOPA Solution

Mushroom Tyrosinase Solution

Incubation

Mix Enzyme and Inhibitor
Incubate at 25°C

Reaction & Measurement

Add L-DOPA to initiate reaction

Measure Absorbance at 475 nm
(Formation of Dopaquinone)

Data Analysis

Calculate % Inhibition
Determine ICso
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Contains Copper lons (Cu?*)

and Amino Acid Residues Dihydroaltenuene B

nteraction

Binding of Dihydroaltenuene B
to the active site

Outcome

Inhibition of Melanin Synthesis
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to Dihydroaltenuene B:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249505#chemical-structure-and-properties-of-
dihydroaltenuene-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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